Cas no 1804186-76-2 (2-(Hydroxymethyl)benzo[d]oxazole-6-sulfonamide)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-6-sulfonamide
• CAS No: 1804186-76-2
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 4819443
• Update Time: 2023-08-19

2-(Hydroxymethyl)benzo[d]oxazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-6-sulfonamide

• Inchi： 1S/C8H8N2O4S/c9-15(12,13)5-1-2-6-7(3-5)14-8(4-11)10-6/h1-3,11H,4H2,(H2,9,12,13)
• InChI Key： GCEFHGFVSGOLSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OC(CO)=N2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: -0.5
• Topological Polar Surface Area: 115